
Introduction: The Significance of Density in
Material Science

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name:
2,2,3,3,4,4,5,5-Octafluoropentyl

acrylate

CAS No.: 376-84-1

Cat. No.: B1294392

Get Quote

Density, an intrinsic physical property defined as mass per unit volume, is a fundamental

parameter in chemical and material science. For a monomer like 2,2,3,3,4,4,5,5-
Octafluoropentyl acrylate (OFPA), an accurate understanding of its density is crucial for

several reasons:

Quality Control: A deviation from the expected density can indicate the presence of impurities

or degradation of the material, serving as a critical quality control checkpoint.

Polymerization Reactions: In polymerization processes, the molar quantities of reactants are

paramount. Density allows for the precise calculation of mass from a measured volume,

ensuring stoichiometric accuracy in reaction mixtures.

Formulation and Coating Applications: In the development of coatings, adhesives, and other

formulations, density governs the volume-to-weight relationships, impacting final product

thickness, coverage, and performance characteristics. The unique properties imparted by its

fluorine content, such as hydrophobicity and low surface energy, make OFPA a valuable

component in specialty polymers.[1]
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Computational Modeling: Accurate density values are essential for the validation of

molecular dynamics simulations and other computational models that predict polymer

behavior and material properties.

Core Properties of 2,2,3,3,4,4,5,5-Octafluoropentyl
Acrylate
2,2,3,3,4,4,5,5-Octafluoropentyl acrylate is a fluorinated acrylate monomer valued for its

ability to polymerize into materials with high thermal stability, chemical resistance, and low

surface energy.[1]

Property Value Source(s)

Density 1.488 g/mL at 25 °C [2][3]

CAS Number 376-84-1 [2][3]

Molecular Formula C₈H₆F₈O₂ [2][4]

Molecular Weight 286.12 g/mol [3][4]

Appearance Colorless Liquid [1][2]

Refractive Index n20/D 1.349 [2][3]

Boiling Point 69-70 °C at 21 Torr [2]

Flash Point 71 °C / 159.8 °F [5]

Synonyms
1H,1H,5H-Octafluoropentyl

acrylate, OFPA
[1][3]

Experimental Determination of Density
The determination of a liquid's density requires high precision. Two authoritative methods are

presented here: the classical gravimetric approach using a pycnometer and the modern

instrumental technique of an oscillating U-tube densitometer.

Method A: Density Determination by Pycnometer
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The pycnometer, or specific gravity bottle, is a glass flask with a precisely defined volume.[6]

This method is highly accurate and relies on the gravimetric measurement of the mass of the

liquid contained within this known volume.[7]

The core principle is the direct application of the density formula (ρ = m/V). By using a

calibrated vessel (the pycnometer), the volume (V) is a known constant. The experiment,

therefore, becomes a task of accurately determining the mass (m) of the subject liquid. To

achieve precision, the mass of the empty pycnometer is subtracted from the mass of the filled

pycnometer. A calibration step with a reference liquid of well-known density (e.g., deionized

water) is crucial to determine the exact volume of the pycnometer at the target temperature.[6]

Preparation and Cleaning: Thoroughly clean a pycnometer (e.g., 10 mL or 25 mL) with a

suitable solvent and dry it completely. An immaculate surface is essential for accurate

weighing and to prevent contamination.

Mass of Empty Pycnometer (m₀): Weigh the clean, dry pycnometer with its stopper on an

analytical balance with a precision of at least 0.1 mg. Record this mass as m₀.

Calibration with Deionized Water (Determining Volume):

Fill the pycnometer with deionized water, ensuring no air bubbles are present.

Insert the stopper, allowing excess water to exit through the capillary.

Place the filled pycnometer in a thermostatic bath set to 25.0 °C. Allow it to equilibrate for

at least 20 minutes.

Once equilibrated, carefully dry the exterior of the pycnometer and weigh it. Record this

mass as m₁.

Calculate the mass of the water (m_water = m₁ - m₀).

Determine the precise volume of the pycnometer (V) using the known density of water at

25.0 °C (ρ_water ≈ 0.99704 g/cm³): V = m_water / ρ_water.

Measurement of 2,2,3,3,4,4,5,5-Octafluoropentyl Acrylate:
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Empty and thoroughly dry the calibrated pycnometer.

Fill the pycnometer with the OFPA sample, again ensuring no air bubbles are trapped.

Equilibrate the filled pycnometer in the thermostatic bath at 25.0 °C for 20 minutes.

Carefully dry the exterior and weigh the filled pycnometer. Record this mass as m₂.

Calculation of Density:

Calculate the mass of the OFPA sample (m_OFPA = m₂ - m₀).

Calculate the density of OFPA (ρ_OFPA) using the calibrated volume: ρ_OFPA = m_OFPA

/ V.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294392?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Calibration (Volume Determination)

Sample Measurement

Calculation

Clean & Dry Pycnometer

Weigh Empty Pycnometer (m₀)

Fill with DI Water

Calculate OFPA Mass
(m_OFPA = m₂ - m₀)

Equilibrate at 25 °C

Weigh Filled Pycnometer (m₁)

Calculate Volume (V)

Fill with OFPA

Equilibrate at 25 °C
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Calculate Density
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Instrument Setup

Measurement

Post-Measurement

Set Temperature to 25 °C

Perform 2-Point Calibration
(Air & Water)

Prepare Bubble-Free
OFPA Sample

Inject Sample into Cell

Allow Reading to Stabilize

Record Density Value

Clean Cell with Solvents

Dry Cell with Air/N₂

Click to download full resolution via product page

Caption: Workflow for density measurement via oscillating U-tube.
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Safety and Handling Considerations
As a chemical used in research and development, proper handling of 2,2,3,3,4,4,5,5-
Octafluoropentyl acrylate is mandatory.

Hazard Identification: The compound is known to cause skin and serious eye irritation. [4][8]It

may also cause respiratory irritation and is toxic to aquatic life with long-lasting effects. [2][8]*

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear tightly fitting safety goggles or a face shield. [8][9] * Skin

Protection: Handle with impervious gloves and wear protective clothing to prevent skin

contact. [8][9] * Respiratory Protection: Use only in a well-ventilated area or under a

chemical fume hood. If exposure limits may be exceeded, a full-face respirator with an

appropriate filter is recommended. [8][9]* Handling and Storage:

Avoid contact with skin, eyes, and clothing. [5][10] * Keep away from heat, sparks, and

open flames, as the material is combustible. [5][10] * Store in a cool, dry, and well-

ventilated place in a tightly closed container. [2][10]Recommended storage temperature is

2-8°C. [3]

Conclusion
The density of 2,2,3,3,4,4,5,5-Octafluoropentyl acrylate at 25 °C is a well-established value

of 1.488 g/mL. [2][3]This parameter is not merely a physical constant but a critical piece of data

for ensuring quality, precision, and reproducibility in research and manufacturing. The accurate

determination of this value, through validated methods such as pycnometry or oscillating U-

tube densitometry, is a fundamental requirement for any professional working with this

specialized fluoromonomer. Adherence to rigorous experimental protocols and safety

guidelines is essential for achieving reliable results and ensuring laboratory safety.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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